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Compound of Interest

Compound Name: tert-Amylbenzene

Cat. No.: B1361367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Amylbenzene, a significant

aromatic hydrocarbon in various industrial and research applications. This document details its

fundamental molecular properties, established experimental protocols for its synthesis, and

methods for its analysis, offering valuable insights for professionals in chemical research and

drug development.

Core Molecular and Physical Properties
tert-Amylbenzene, also known as (1,1-dimethylpropyl)benzene or 2-methyl-2-phenylbutane, is

a clear, flammable aromatic liquid.[1] Its key quantitative data are summarized in the table

below, providing a quick reference for laboratory and research settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1361367?utm_src=pdf-interest
https://www.benchchem.com/product/b1361367?utm_src=pdf-body
https://www.benchchem.com/product/b1361367?utm_src=pdf-body
https://prepchem.com/tert-amylbenzene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₁H₁₆[1][2][3]

Molecular Weight 148.25 g/mol [1][2]

CAS Number 2049-95-8[1][2]

Density 0.87 g/cm³[1]

Boiling Point 188-191 °C[4]

Refractive Index 1.4960[1]

Solubility
Insoluble in water; miscible with alcohol and

ether.[1]

Experimental Protocols: Synthesis of tert-
Amylbenzene
The primary method for synthesizing tert-Amylbenzene is through the Friedel-Crafts alkylation

of benzene. This electrophilic aromatic substitution reaction typically involves the reaction of

benzene with an alkylating agent such as tert-amyl alcohol or a related alkene in the presence

of a Lewis acid catalyst.

Protocol 1: Friedel-Crafts Alkylation using tert-Amyl
Alcohol with a Mixed-Lewis Acid Catalyst
This protocol is adapted from a patented production technique designed to improve yield and

minimize isomer formation.

Objective: To synthesize tert-Amylbenzene via the Friedel-Crafts alkylation of benzene with

tert-amyl alcohol.

Materials:

Benzene

tert-Amyl alcohol
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Aluminum chloride (AlCl₃)

Ferric chloride (FeCl₃)

Anhydrous calcium chloride

Water

Four-neck round-bottom flask

Dropping funnel

Condenser

Mechanical stirrer

Ice bath

Procedure:

In a four-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and

condenser, add 6.53 mol of benzene, 0.15 mol of AlCl₃, and 0.38 mol of FeCl₃.[3]

Cool the mixture to a temperature between 0-5 °C using an ice bath.[3]

Slowly add 1 mol of tert-amyl alcohol to the mixture through the dropping funnel over a

period of 1 hour, maintaining the temperature at 0-5 °C.[3]

After the addition is complete, continue the reaction for an additional 6 hours at 0-5 °C.[3]

Following the reaction period, quench the reaction by slowly adding water to hydrolyze the

catalyst.

Transfer the mixture to a separatory funnel and allow the layers to separate. Remove the

aqueous layer.

Wash the organic layer with water.

Dry the organic layer using anhydrous calcium chloride.
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Finally, purify the tert-Amylbenzene by vacuum distillation to remove the unreacted

benzene and any byproducts.[3]

Analytical Methodologies
Gas chromatography-mass spectrometry (GC-MS) is a standard and effective technique for the

analysis and quantification of tert-Amylbenzene.

General GC-MS Protocol for Aromatic Compound
Analysis
This protocol provides a general framework for the analysis of aromatic compounds like tert-
Amylbenzene, which can be adapted from standardized methods for gasoline analysis.

Objective: To identify and quantify tert-Amylbenzene in a sample.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Capillary column suitable for aromatic hydrocarbon separation (e.g., a non-polar or medium-

polarity column).

Procedure:

Sample Preparation: Dilute the sample containing tert-Amylbenzene in a suitable volatile

solvent (e.g., hexane or dichloromethane) to a concentration appropriate for GC-MS

analysis.

Instrument Setup:

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC.

Chromatographic Separation: Use a temperature program to separate the components of

the sample. A typical program might start at a low temperature (e.g., 50 °C) and ramp up

to a higher temperature (e.g., 200 °C) to elute all compounds.
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Mass Spectrometry: Operate the mass spectrometer in full scan mode to acquire mass

spectra of the eluting compounds.

Data Analysis:

Identify tert-Amylbenzene by comparing its retention time and mass spectrum with that of

a known standard.

Quantify the amount of tert-Amylbenzene by integrating the area of its chromatographic

peak and comparing it to a calibration curve generated from standards of known

concentrations.

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis and purification of tert-
Amylbenzene as described in the experimental protocol.
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Caption: Workflow for tert-Amylbenzene synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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